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Compound of Interest

Compound Name: trans-R-138727

Cat. No.: B12322834

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized compounds like trans-R-138727, an active metabolite of Prasugrel, is
paramount for laboratory safety and environmental protection. While a specific Safety Data
Sheet (SDS) for trans-R-138727 is not publicly available, safety protocols can be established
based on information for the parent compound, Prasugrel, and general best practices for
handling research-grade chemicals.[1][2][3] It is crucial to obtain the official SDS from your

supplier before use.[1]

Chemical and Physical Properties

A clear understanding of the compound's properties is the first step in safe handling.
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Property Value Source

(E)-2-(1-(2-cyclopropyl-1-(2-

fluorophenyl)-2-oxoethyl)-4-
Chemical Name P Y) o ¥ [1]

mercaptopiperidin-3-

ylidene)acetic acid

Molecular Formula C18H20FNO3S [1][2]
Molecular Weight 349.42 g/mol [1]
CAS Number 239466-74-1 [1]
Appearance Solid N/A
Storage Temperature Zf:)(jr(t:-term: 20°C, Long-term: [4]

Handling and Storage Protocols

Due to the absence of a specific SDS, a cautious approach is recommended. Personnel should
wear standard personal protective equipment (PPE), including safety glasses, gloves, and a
lab coat. Work should be conducted in a well-ventilated area or a chemical fume hood.

Storage:
o Store in a tightly sealed container.
e For short-term storage (up to one month), a temperature of -20°C is recommended.[4]

e For long-term storage (up to six months), store at -80°C.[4]

Proper Disposal Procedures

As trans-R-138727 is a research chemical and an active pharmaceutical metabolite, it should
be treated as hazardous waste. Do not dispose of it down the drain or in regular trash.[3]

Step-by-Step Disposal Protocol:

o Waste Identification and Segregation:
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o Label a dedicated, leak-proof container as "Hazardous Waste: trans-R-138727".

o Keep this waste stream separate from other chemical waste to avoid unintended
reactions.

o Container Management:

o Use a container compatible with the chemical.

o Keep the container securely closed when not in use.
e Waste Collection:

o Collect all materials contaminated with trans-R-138727, including unused product,
solutions, and contaminated lab supplies (e.g., pipette tips, vials), in the designated

hazardous waste container.
e Institutional Disposal:

o Follow your institution's specific procedures for hazardous waste disposal. This typically
involves contacting the Environmental Health and Safety (EHS) office for waste pickup.

o Provide the EHS office with as much information as possible, including the chemical name

and any known hazards.

The parent compound, Prasugrel, is noted as being toxic to aquatic life with long-lasting effects.
[3] Therefore, it is critical to prevent any release of trans-R-138727 into the environment.

Experimental Workflow for Safe Handling and
Disposal

The following diagram outlines the key decision points and steps for the safe management of
trans-R-138727 in a laboratory setting.
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trans-R-138727 Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of trans-R-138727.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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